Cas no 1262020-20-1 (3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid)

• Product Name: 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid
• CAS No: 1262020-20-1
• MF: C₁₆H₁₀ClF₃O₂
• MW: 326.697614192963
• CID: 4995071
• Update Time: 2025-06-11

3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid

• Inchi： 1S/C16H10ClF3O2/c17-13-6-7-14(11(9-13)3-8-15(21)22)10-1-4-12(5-2-10)16(18,19)20/h1-9H,(H,21,22)/b8-3+
• InChI Key： QESZBDUKRKYSKE-FPYGCLRLSA-N
• SMILES： ClC1C=CC(=C(/C=C/C(=O)O)C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Additional information on 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid

Comprehensive Overview of 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid (CAS No. 1262020-20-1)

3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid, with the CAS number 1262020-20-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of biphenyl derivatives, which are widely recognized for their versatility in drug discovery and advanced material applications. The presence of both chloro and trifluoromethyl functional groups in its structure enhances its reactivity and potential utility in various chemical reactions, making it a valuable intermediate for synthetic chemists.

In recent years, the demand for fluorinated compounds like 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid has surged due to their unique physicochemical properties. Fluorination often improves a molecule's metabolic stability, lipophilicity, and bioavailability, which are critical factors in drug development. Researchers are particularly interested in how this compound can be leveraged to design novel small-molecule inhibitors or biomaterials with enhanced performance characteristics. Its acrylic acid moiety further expands its applicability, enabling conjugation or polymerization for advanced material synthesis.

The synthesis and characterization of CAS 1262020-20-1 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are paramount for its use in high-stakes applications like medicinal chemistry or electronic materials. Given the growing emphasis on green chemistry, there is also a push to develop more sustainable synthetic routes for this compound, minimizing waste and energy consumption.

From a commercial perspective, 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid is often sought after by pharmaceutical companies and research institutions focusing on targeted therapies. Its structural features align with current trends in precision medicine, where molecules with specific functional groups are tailored to interact with biological targets more effectively. Additionally, its potential role in organic electronics, such as OLEDs or sensors, is an area of active exploration, driven by the need for more efficient and durable materials.

As the scientific community continues to explore the frontiers of chemical innovation, compounds like 3-(4-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid will remain at the forefront of interdisciplinary research. Its dual utility in life sciences and advanced materials underscores its importance in addressing some of today's most pressing challenges, from disease treatment to sustainable technology. For researchers and industry professionals, understanding its properties and applications is essential for driving future breakthroughs.